Cas no 440330-59-6 (4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide)

• Product Name: 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide
• CAS No: 440330-59-6
• MF: C₂₀H₁₆N₄O₂S
• MW: 376.431642532349
• CID: 6201055
• PubChem ID: 22589918
• Update Time: 2024-01-06

4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl-N-(thiophen-2-yl)methylbenzamide
• SR-01000565172
• 440330-59-6
• F0916-6767
• 4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]-N-(thiophen-2-ylmethyl)benzamide
• AKOS025283599
• Oprea1_232844
• 4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)-N-(thiophen-2-ylmethyl)benzamide
• SR-01000565172-1
• 4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide

• Inchi： 1S/C20H16N4O2S/c25-19(21-12-16-4-3-11-27-16)15-9-7-14(8-10-15)13-24-20(26)17-5-1-2-6-18(17)22-23-24/h1-11H,12-13H2,(H,21,25)
• InChI Key： MXLAAFQOCZSEFB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C1C=CC(=CC=1)CN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Exact Mass: 376.09939694g/mol
• Monoisotopic Mass: 376.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines